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Compound of Interest

Compound Name: RPR103611

Cat. No.: B1212521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RPR103611 is a nonpeptidic small molecule, specifically a triterpene, that has been identified

as an inhibitor of Human Immunodeficiency Virus Type 1 (HIV-1) entry into host cells. Its

mechanism of action is centered on the inhibition of membrane fusion mediated by the viral

envelope glycoprotein (Env). This document provides an overview of its application in virology

research, detailing its mechanism of action, spectrum of activity, and protocols for its

evaluation.

Mechanism of Action
RPR103611 specifically targets the HIV-1 transmembrane glycoprotein gp41, a key component

of the viral fusion machinery. The entry of HIV-1 into a host cell is a multi-step process initiated

by the binding of the gp120 subunit of the Env complex to the CD4 receptor and a coreceptor

(CXCR4 or CCR5) on the target cell surface. This binding triggers conformational changes in

gp120 and subsequently in gp41, leading to the exposure of the gp41 fusion peptide, which

inserts into the host cell membrane. Further conformational rearrangements in gp41 bring the

viral and cellular membranes into close proximity, resulting in membrane fusion and the release

of the viral core into the cytoplasm.

RPR103611 is understood to interfere with this process by targeting the "loop region" of the

gp41 ectodomain.[1] The antiviral efficacy of RPR103611 is highly dependent on the amino
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acid sequence of this gp41 loop and the overall stability of the gp120-gp41 complex.[1] By

interacting with this region, RPR103611 is thought to prevent the necessary conformational

changes in gp41 that are required for the fusion of the viral and cellular membranes.

Signaling Pathway of HIV-1 Entry and Inhibition by
RPR103611
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Preparation Assay

Readout

1. Prepare Effector Cells
(Expressing HIV-1 Env and T7 Polymerase)

3. Prepare Serial Dilutions of RPR103611

2. Prepare Target Cells
(Expressing CD4, Co-receptor, and T7-Luciferase) 4. Seed Target Cells in 96-well plate

5. Add RPR103611 dilutions to Target Cells

6. Add Effector Cells to initiate co-culture

7. Incubate to allow for cell fusion

8. Lyse cells

9. Add Luciferase Substrate

10. Measure Luminescence

11. Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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